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Cat. No.: B1574856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration routes for the

selective somatostatin receptor type 2 (sst2) antagonist, CYN 154806 TFA, in animal studies.

This document includes detailed experimental protocols, a summary of pharmacokinetic

considerations, and diagrams of the relevant signaling pathway and experimental workflows.

Introduction to CYN 154806 TFA
CYN 154806 is a potent and selective antagonist of the somatostatin receptor type 2 (sst2), a

G-protein coupled receptor involved in a variety of physiological processes, including the

regulation of hormone secretion. As a cyclic octapeptide, its delivery in animal models requires

careful consideration of the administration route to ensure desired bioavailability and

therapeutic effect. This document outlines the common administration routes and provides

detailed protocols for their implementation.

Signaling Pathway of SSTR2 Antagonism
CYN 154806 TFA exerts its effect by blocking the binding of the endogenous ligand,

somatostatin, to the sst2 receptor. This prevents the activation of downstream signaling

cascades that are typically initiated by somatostatin. The binding of somatostatin to sst2

receptors leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic

AMP (cAMP) levels. By antagonizing this receptor, CYN 154806 TFA prevents this decrease,

thereby modulating the secretion of various hormones, such as glucagon.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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